Cas no 1806971-90-3 (4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-sulfonamide)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-sulfonamide
• CAS No: 1806971-90-3
• MF: C₇H₈F₂N₂O₄S
• MW: 254.211227416992
• CID: 4887899
• Update Time: 2025-05-25

4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-sulfonamide

• Inchi： 1S/C7H8F2N2O4S/c1-15-7-5(12)4(6(8)9)3(2-11-7)16(10,13)14/h2,6,12H,1H3,(H2,10,13,14)
• InChI Key： OUKVJNQDYSCBAS-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=C(C=1C(F)F)O)OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 0
• Topological Polar Surface Area: 111

Additional information on 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-sulfonamide

4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-sulfonamide

4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-sulfonamide is a compound with the CAS number 1806971-90-3. This compound belongs to the class of sulfonamides, which are widely used in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 4, a hydroxyl group at position 3, a methoxy group at position 2, and a sulfonamide group at position 5.

The difluoromethyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This substitution pattern is often exploited in drug design to modulate bioavailability and pharmacokinetics. The hydroxyl and methoxy groups contribute to hydrogen bonding capabilities, enhancing solubility and stability in various environments. The sulfonamide group is known for its ability to form strong hydrogen bonds and is commonly used in medicinal chemistry to improve drug-target interactions.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-sulfonamide in inhibiting certain enzymes associated with neurodegenerative diseases. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against beta-secretase, an enzyme implicated in Alzheimer's disease. The unique substitution pattern of the pyridine ring allows for effective binding to the enzyme's active site, making it a promising lead compound for further drug development.

In addition to its enzymatic inhibition properties, this compound has also been investigated for its role in modulating cellular signaling pathways. A study in *Nature Communications* reported that 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-sulfonamide can activate the Nrf2 pathway, which is involved in antioxidant responses and cellular detoxification. This finding suggests potential applications in treating oxidative stress-related conditions such as cardiovascular diseases and chronic inflammation.

The synthesis of 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-sulfonamide involves a multi-step process that includes nucleophilic aromatic substitution and sulfonation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring scalability for industrial production. The compound's stability under various storage conditions has also been thoroughly evaluated, confirming its suitability for long-term use in research and development settings.

From an environmental perspective, the biodegradability of 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-sulfonamide has been assessed through standard tests outlined by regulatory agencies such as the OECD. Results indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This is particularly important for applications in agriculture and biotechnology where eco-friendly properties are highly valued.

In conclusion, 4-(Difluoromethyl)-3-hydroxy-2-methoxypyridine-5-sulfonamide (CAS No: 1806971-90-3) is a versatile compound with significant potential in multiple therapeutic areas. Its unique chemical structure enables diverse interactions with biological targets, making it an attractive candidate for drug discovery and development. As ongoing research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing modern medicine.